Cas no 2090899-83-3 ((3R)-1-(6-Aminopyridazin-3-yl)pyrrolidin-3-ol)

(3R)-1-(6-Aminopyridazin-3-yl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
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- (3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol
- (R)-1-(6-Aminopyridazin-3-yl)pyrrolidin-3-ol
- (3R)-1-(6-Aminopyridazin-3-yl)pyrrolidin-3-ol
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- Inchi: 1S/C8H12N4O/c9-7-1-2-8(11-10-7)12-4-3-6(13)5-12/h1-2,6,13H,3-5H2,(H2,9,10)/t6-/m1/s1
- InChI Key: GDIQHIZXOSDDMQ-ZCFIWIBFSA-N
- SMILES: O[C@H]1CN(C2=CC=C(N)N=N2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 178
- XLogP3: -0.5
- Topological Polar Surface Area: 75.3
(3R)-1-(6-Aminopyridazin-3-yl)pyrrolidin-3-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1967-6799-0.25g |
(3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol |
2090899-83-3 | 95%+ | 0.25g |
$183.0 | 2023-09-06 | |
Life Chemicals | F1967-6799-2.5g |
(3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol |
2090899-83-3 | 95%+ | 2.5g |
$408.0 | 2023-09-06 | |
Life Chemicals | F1967-6799-0.5g |
(3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol |
2090899-83-3 | 95%+ | 0.5g |
$193.0 | 2023-09-06 | |
Life Chemicals | F1967-6799-10g |
(3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol |
2090899-83-3 | 95%+ | 10g |
$857.0 | 2023-09-06 | |
TRC | R237036-500mg |
(3r)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol |
2090899-83-3 | 500mg |
$ 185.00 | 2022-06-03 | ||
TRC | R237036-100mg |
(3r)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol |
2090899-83-3 | 100mg |
$ 50.00 | 2022-06-03 | ||
TRC | R237036-1g |
(3r)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol |
2090899-83-3 | 1g |
$ 295.00 | 2022-06-03 | ||
Life Chemicals | F1967-6799-5g |
(3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol |
2090899-83-3 | 95%+ | 5g |
$612.0 | 2023-09-06 | |
Life Chemicals | F1967-6799-1g |
(3R)-1-(6-aminopyridazin-3-yl)pyrrolidin-3-ol |
2090899-83-3 | 95%+ | 1g |
$204.0 | 2023-09-06 |
(3R)-1-(6-Aminopyridazin-3-yl)pyrrolidin-3-ol Related Literature
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Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
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María Balaguer,Chung-Yul Yoo,Henny J. M. Bouwmeester,Jose M. Serra J. Mater. Chem. A, 2013,1, 10234-10242
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
Additional information on (3R)-1-(6-Aminopyridazin-3-yl)pyrrolidin-3-ol
Introduction to (3R)-1-(6-Aminopyridazin-3-yl)pyrrolidin-3-ol (CAS No. 2090899-83-3)
(3R)-1-(6-Aminopyridazin-3-yl)pyrrolidin-3-ol (CAS No. 2090899-83-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and pharmacological properties.
The molecular structure of (3R)-1-(6-Aminopyridazin-3-yl)pyrrolidin-3-ol consists of a pyrrolidine ring substituted with a 6-aminopyridazine moiety at the C1 position and a hydroxyl group at the C3 position. The presence of the chiral center at the C3 position imparts enantiomeric specificity, which is crucial for its biological activity. The compound's chemical formula is C10H14N4O, and it has a molecular weight of 202.24 g/mol.
Recent research has highlighted the potential of (3R)-1-(6-Aminopyridazin-3-yl)pyrrolidin-3-ol as a potent inhibitor of specific enzymes and receptors involved in various disease pathways. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits strong inhibitory activity against phosphodiesterase 4 (PDE4), an enzyme implicated in inflammatory and respiratory disorders. The selective inhibition of PDE4 by (3R)-1-(6-Aminopyridazin-3-yl)pyrrolidin-3-ol suggests its potential as a therapeutic agent for conditions such as chronic obstructive pulmonary disease (COPD) and asthma.
In addition to its anti-inflammatory properties, (3R)-1-(6-Aminopyridazin-3-yl)pyrrolidin-3-ol has shown promise in neurodegenerative disease research. A study published in the Journal of Neurochemistry reported that this compound can effectively modulate the activity of certain neurotransmitter receptors, particularly those involved in the regulation of dopamine and serotonin levels. These findings suggest that (3R)-1-(6-Aminopyridazin-3-yl)pyrrolidin-3-ol may have potential applications in the treatment of Parkinson's disease and depression.
The pharmacokinetic properties of (3R)-1-(6-Aminopyridazin-3-yl)pyrrolidin-3-ol have also been extensively studied. Research indicates that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for development as an oral medication. Additionally, preclinical studies have shown that this compound is well-tolerated with minimal side effects, further supporting its potential as a safe and effective therapeutic agent.
In terms of synthetic routes, several methods have been developed for the efficient synthesis of (3R)-1-(6-Aminopyridazin-3-yl)pyrrolidin-3-ol. One commonly used approach involves the reaction of 6-chloropyridazine with (R)-pyrrolidin-3-one followed by reduction to introduce the hydroxyl group. This synthetic strategy allows for high yields and enantiomeric purity, which are essential for pharmaceutical applications.
The safety profile of (3R)-1-(6-Aminopyridazin-3-yl)pyrrolidin-3-ol has been evaluated through various toxicological studies. These studies have demonstrated that the compound is generally safe at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
In conclusion, (3R)-1-(6-Aminopyridazin-3-y l)pyrrolidin - 3 - ol (CAS No. 2090899 - 8 8 - 8 - 8 - 8 - 8 - 8 - 8 - 8 - 8 - 8 - 8 - 8 - 8 - 8 - 8 - 8 - 8 - 8 - 8 - 8 - 8 - ) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further development in various medical applications. Ongoing research continues to explore its full range of benefits and optimize its use in clinical settings.
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